Cas no 820980-51-6 (3-Pyrrolidinamine, N-cyclohexyl-N-[(3-methylphenyl)methyl]-, (3S)-)

3-Pyrrolidinamine, N-cyclohexyl-N-[(3-methylphenyl)methyl]-, (3S)- structure
820980-51-6 structure
Product Name:3-Pyrrolidinamine, N-cyclohexyl-N-[(3-methylphenyl)methyl]-, (3S)-
CAS No:820980-51-6
MF:C18H28N2
MW:272.428324699402
CID:698798
PubChem ID:11380271
Update Time:2025-04-19

3-Pyrrolidinamine, N-cyclohexyl-N-[(3-methylphenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine, N-cyclohexyl-N-[(3-methylphenyl)methyl]-, (3S)-
    • (3S)-N-cyclohexyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine
    • (S)-N-Cyclohexyl-N-(3-methylbenzyl)pyrrolidin-3-amine
    • SCHEMBL4475798
    • 820980-51-6
    • DTXSID30464136
    • Inchi: 1S/C18H28N2/c1-15-6-5-7-16(12-15)14-20(18-10-11-19-13-18)17-8-3-2-4-9-17/h5-7,12,17-19H,2-4,8-11,13-14H2,1H3/t18-/m0/s1
    • InChI Key: QNRWPTGIEMKZGL-SFHVURJKSA-N
    • SMILES: N(CC1C=CC=C(C)C=1)([C@@H]1CNCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 272.225248902g/mol
  • Monoisotopic Mass: 272.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 15.3Ų
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